Cas no 1303968-14-0 (tert-Butyl 4-(aminomethyl)-4-hydroxypiperidine-1-carboxylate hydrochloride)

• Product Name: tert-Butyl 4-(aminomethyl)-4-hydroxypiperidine-1-carboxylate hydrochloride
• CAS No: 1303968-14-0
• MF: C₁₁H₂₃ClN₂O₃
• MW: 266.764922380447
• MDL: MFCD18914349
• CID: 1088557
• PubChem ID: 73554233
• Update Time: 2025-05-19

tert-Butyl 4-(aminomethyl)-4-hydroxypiperidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(aminomethyl)-4-hydroxypiperidine-1-carboxylate hydrochloride
• 4-Aminomethyl-1-Boc-piperidin-4-ol hydrochloride
• tert-butyl 4-(aminomethyl)-4-hydroxypiperidine-1-carboxylate;hydrochloride
• CS-0183474
• DB-194666
• tert-Butyl4-(aminomethyl)-4-hydroxypiperidine-1-carboxylatehydrochloride
• 4-(Aminomethyl)-4-hydroxy-1-piperidinecarboxylic acid 1,1-dimethylethyl ester, hydrochloride
• SB32697
• 1303968-14-0
• SCHEMBL17714540
• PS-17367
• TERT-BUTYL 4-(AMINOMETHYL)-4-HYDROXY-PIPERIDINE-1-CARBOXYLATE HYDROCHLORIDE
• tert-butyl 4-(aminomethyl)-4-hydroxy-piperidine-1-carboxylate;hydrochloride
• D96744
• MFCD18914349

• MDL： MFCD18914349
• Inchi： 1S/C11H22N2O3.ClH/c1-10(2,3)16-9(14)13-6-4-11(15,8-12)5-7-13;/h15H,4-8,12H2,1-3H3;1H
• InChI Key： BYMSEJCIOXCEEI-UHFFFAOYSA-N
• SMILES： Cl.OC1(CN)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 266.1397203g/mol
• Monoisotopic Mass: 266.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-Butyl 4-(aminomethyl)-4-hydroxypiperidine-1-carboxylate hydrochloride

tert-Butyl 4-(aminomethyl)-4-hydroxypiperidine-1-carboxylate hydrochloride: A Comprehensive Overview

tert-Butyl 4-(aminomethyl)-4-hydroxypiperidine-1-carboxylate hydrochloride (CAS No. 1303968-14-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of piperidine and is characterized by its unique structural features, including an amino group, a hydroxyl group, and a tert-butyl protecting group. These functionalities contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of tert-Butyl 4-(aminomethyl)-4-hydroxypiperidine-1-carboxylate hydrochloride is of particular interest due to its potential as a lead compound in drug discovery. The presence of the amino and hydroxyl groups allows for the formation of hydrogen bonds, which can enhance the compound's binding affinity to various biological targets. Additionally, the tert-butyl group provides steric protection, potentially improving the compound's stability and bioavailability.

Recent studies have highlighted the pharmacological properties of tert-Butyl 4-(aminomethyl)-4-hydroxypiperidine-1-carboxylate hydrochloride. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic effects. These findings suggest that it may be a promising candidate for the development of new treatments for conditions such as chronic pain and inflammatory disorders.

In another study, researchers investigated the neuroprotective properties of tert-Butyl 4-(aminomethyl)-4-hydroxypiperidine-1-carboxylate hydrochloride. The results indicated that this compound can effectively reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases. This discovery opens up new avenues for exploring its potential in treating conditions like Alzheimer's disease and Parkinson's disease.

The synthesis of tert-Butyl 4-(aminomethyl)-4-hydroxypiperidine-1-carboxylate hydrochloride has been extensively studied to optimize its production for large-scale applications. One common synthetic route involves the reaction of tert-butyl piperidine-1-carboxylate with formaldehyde and ammonia, followed by selective hydroxylation and salt formation. This method provides a high yield and purity, making it suitable for both research and industrial purposes.

The solubility and stability of tert-Butyl 4-(aminomethyl)-4-hydroxypiperidine-1-carboxylate hydrochloride are crucial factors in its application. It is generally soluble in polar solvents such as water and ethanol, which facilitates its use in various biological assays. Moreover, the compound demonstrates good stability under standard laboratory conditions, ensuring reliable results in experimental settings.

Clinical trials involving tert-Butyl 4-(aminomethyl)-4-hydroxypiperidine-1-carboxylate hydrochloride are currently underway to evaluate its safety and efficacy in human subjects. Preliminary data from phase I trials have shown that the compound is well-tolerated with minimal side effects. These findings are encouraging and pave the way for further clinical development.

In conclusion, tert-Butyl 4-(aminomethyl)-4-hydroxypiperidine-1-carboxylate hydrochloride (CAS No. 1303968-14-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities, makes it an attractive candidate for the development of new therapeutic agents. Ongoing research and clinical trials will continue to uncover its full potential, contributing to advancements in healthcare and medicine.